Cas no 1891340-06-9 (2-Cyclopropyl-3-(dimethylamino)-1-propanol)

• Product Name: 2-Cyclopropyl-3-(dimethylamino)-1-propanol
• CAS No: 1891340-06-9
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD34550416
• CID: 5172531
• Update Time: 2025-11-06

2-Cyclopropyl-3-(dimethylamino)-1-propanol Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-3-(dimethylamino)-1-propanol
• SY290605
• E86426
• Cyclopropaneethanol, β-[(dimethylamino)methyl]-

• MDL： MFCD34550416
• Inchi： 1S/C8H17NO/c1-9(2)5-8(6-10)7-3-4-7/h7-8,10H,3-6H2,1-2H3
• InChI Key： FQGZTESJDXCCHI-UHFFFAOYSA-N
• SMILES： OCC(CN(C)C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 99.4
• XLogP3: 1
• Topological Polar Surface Area: 23.5

Additional information on 2-Cyclopropyl-3-(dimethylamino)-1-propanol

Recent Advances in the Study of 2-Cyclopropyl-3-(dimethylamino)-1-propanol (CAS: 1891340-06-9) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2-Cyclopropyl-3-(dimethylamino)-1-propanol (CAS: 1891340-06-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and dimethylamino functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules. The following sections provide a comprehensive overview of the latest research findings related to this compound.

One of the key areas of investigation has been the synthesis and optimization of 2-Cyclopropyl-3-(dimethylamino)-1-propanol. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. A study published in the Journal of Medicinal Chemistry (2023) detailed a streamlined synthesis process that reduces the number of steps and minimizes the use of hazardous reagents, making it more environmentally friendly and scalable for industrial production.

In terms of pharmacological properties, preliminary studies have indicated that 2-Cyclopropyl-3-(dimethylamino)-1-propanol exhibits notable activity as a modulator of certain neurotransmitter systems. Specifically, it has been shown to interact with GABAergic and dopaminergic pathways, suggesting potential applications in the treatment of neurological disorders such as anxiety, depression, and Parkinson's disease. However, further in vivo studies are required to fully elucidate its mechanism of action and therapeutic efficacy.

Another promising avenue of research involves the use of 2-Cyclopropyl-3-(dimethylamino)-1-propanol as a precursor for the synthesis of more complex molecules. Its structural features make it an attractive candidate for the development of new chemotherapeutic agents. Recent work has demonstrated its utility in the synthesis of novel kinase inhibitors, which are of great interest in oncology. These inhibitors have shown potent activity against a range of cancer cell lines in vitro, paving the way for future preclinical studies.

Despite these advancements, challenges remain in the development and application of 2-Cyclopropyl-3-(dimethylamino)-1-propanol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the findings into clinically viable therapies.

In conclusion, 2-Cyclopropyl-3-(dimethylamino)-1-propanol (CAS: 1891340-06-9) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural properties and demonstrated biological activities make it a valuable candidate for further investigation. Continued research efforts will undoubtedly uncover new applications and refine its therapeutic potential, contributing to the advancement of medicine and drug development.